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Introduction

Strigolactones (SLs) are a class of carotenoid-derived plant hormones that play crucial roles
in regulating various aspects of plant development, including shoot branching, root
architecture, and symbiotic interactions with arbuscular mycorrhizal fungi.[1][2][3] They also act
as germination stimulants for parasitic weeds, making the study of their biosynthesis and
signaling pathways of significant agricultural interest.[4] This document provides detailed
application notes and protocols for the creation and analysis of strigolactone biosynthesis
mutants, offering researchers the tools to investigate the function of genes involved in SL
metabolism and to develop strategies for crop improvement.

Methods for Creating Strigolactone Biosynthesis
Mutants
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Several methods can be employed to generate mutants deficient in strigolactone biosynthesis.
The choice of method often depends on the plant species, the desired type of mutation, and
available resources.

CRISPRI/Cas9-Mediated Gene Editing

The CRISPR/Cas9 system has emerged as a powerful tool for targeted gene knockout in
plants.[5][6] This technology allows for the precise disruption of key genes in the strigolactone
biosynthesis pathway, such as CAROTENOID CLEAVAGE DIOXYGENASE 7 (CCD7) and
CCD8.[5][7]

Experimental Protocol: CRISPR/Cas9-Mediated Knockout of a Strigolactone Biosynthesis
Gene (e.g., CCD7) in Rice

o Target Selection and sgRNA Design:
o lIdentify the target gene sequence for CCD?7 in the rice genome.

o Design two or more single-guide RNAs (sgRNAS) targeting the coding sequence of
OsCCD7. Online tools can be used for sgRNA design to maximize efficiency and minimize
off-target effects.

» Vector Construction:
o Synthesize the designed sgRNA sequences.

o Clone the sgRNAs into a plant expression vector containing the Cas9 nuclease gene
under the control of a suitable promoter (e.g., a ubiquitin promoter). The vector should also
contain a selectable marker, such as hygromycin resistance.

e Plant Transformation:

[¢]

Introduce the CRISPR/Cas9 construct into Agrobacterium tumefaciens.

o

Transform rice calli with the engineered Agrobacterium strain.

o

Select transformed calli on a medium containing hygromycin.
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» Plant Regeneration and Screening:
o Regenerate whole plants from the selected calli.

o Screen the regenerated plants (TO generation) for mutations in the target gene. This is
typically done by PCR amplifying the target region followed by sequencing to identify
insertions, deletions (indels), or other mutations.

e Generation of Homozygous Mutant Lines:
o Self-pollinate the TO plants containing the desired mutations.

o Analyze the T1 progeny to identify homozygous mutants, which will be null for the target
gene function.

T-DNA Insertional Mutagenesis

T-DNA insertional mutagenesis is a classic forward and reverse genetics approach to generate
mutants.[8][9][10] Large populations of plants with random T-DNA insertions are generated,
and individuals with mutations in genes of interest can be identified through screening.

Experimental Protocol: Screening for T-DNA Insertion Mutants in a Strigolactone Biosynthesis
Gene

e Obtain T-DNA Insertion Lines:

o Acquire a collection of T-DNA insertional mutant lines for the plant species of interest (e.g.,
from stock centers like ABRC for Arabidopsis).

o Alternatively, generate a new population of T-DNA tagged lines via Agrobacterium-
mediated transformation.

e Screening for Insertions in Target Genes:

o Use a PCR-based screening approach. Design gene-specific primers (GSPs) flanking the
potential insertion site and a T-DNA border primer (e.g., LBbl for SALK lines).

o Perform two PCR reactions for each plant:
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» GSP Forward + GSP Reverse: This reaction will amplify a product in wild-type plants but
not in homozygous insertion mutants.

» GSP Forward + T-DNA Border Primer: This reaction will amplify a product only if a T-
DNA is inserted in the gene of interest.

« |dentification of Homozygous Mutants:

o lIdentify plants that are positive for the T-DNA insertion and negative for the wild-type gene
product. These are the homozygous mutants.

o Confirmation of Gene Disruption:

o Sequence the PCR product from the T-DNA insertion to confirm the exact location of the
insertion.

o Perform RT-PCR or gPCR to confirm the absence of the full-length transcript of the target
gene.

Chemical Mutagenesis

Chemical mutagens, such as ethyl methanesulfonate (EMS), can be used to induce random
point mutations throughout the genome.[11] This method is useful for creating a wide range of
alleles for a target gene.

Experimental Protocol: Chemical Mutagenesis with EMS
e Seed Treatment:

o Treat seeds of the plant of interest with an appropriate concentration of EMS solution for a
specific duration. The optimal concentration and time will vary depending on the species.

o Thoroughly wash the seeds to remove residual EMS.
e Generation of M1 and M2 Populations:

o Sow the treated seeds to generate the M1 generation.
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o Allow the M1 plants to self-pollinate and collect the M2 seeds.

e Phenotypic Screening:

o Screen the M2 population for phenotypes associated with strigolactone deficiency, such as
increased shoot branching.[12]

¢ I|dentification of the Causal Mutation:

o Once a mutant with the desired phenotype is identified, map the mutation using
techniques like bulked segregant analysis followed by whole-genome sequencing.[11]

Analysis of Strigolactone Biosynthesis Mutants

Once mutants have been generated, a combination of phenotypic, biochemical, and molecular
analyses is required to characterize their defects in strigolactone biosynthesis and the resulting
physiological consequences.

Phenotypic Analysis

Strigolactone-deficient mutants typically exhibit a distinct set of developmental phenotypes.

 Increased Shoot Branching/Tillering: This is the most prominent phenotype of SL-deficient
mutants.[5][12][13] The number of tillers or branches should be quantified and compared to
wild-type plants.

o Dwarfism: In some species like rice, SL mutants can show reduced plant height.[7]

» Altered Root Architecture: SLs are involved in regulating root development. Mutants may
show alterations in primary root length, lateral root density, and root hair formation.

o Rescue Experiments: The application of a synthetic strigolactone analog, such as GR24,
should rescue the mutant phenotype, confirming that the observed traits are due to SL
deficiency.[5][13]

Table 1: Phenotypic Comparison of Wild-Type and ccd7 Mutant Rice
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Phenotype Wild-Type ccd7 Mutant
Tiller Number ~5 ~25[5]
Plant Height (cm) ~80 ~60[7]

Biochemical Analysis: Strigolactone Extraction and
Quantification

Direct measurement of strigolactone levels in root exudates and tissues is essential to confirm

a defect in biosynthesis.
Experimental Protocol: Strigolactone Extraction and Quantification by LC-MS/MS
» Collection of Root Exudates:

o Grow plants hydroponically.

o Replace the nutrient solution with deionized water for 24-48 hours to collect root exudates.
[14]

o Filter the collected solution to remove debiris.
o Extraction:

Acidify the root exudate solution to pH 3.0 with formic acid.[15]

[¢]

Extract the acidified solution three times with an equal volume of ethyl acetate.[15]

o

Pool the organic phases and dry them over anhydrous sodium sulfate.

o

o

Evaporate the solvent to dryness under a stream of nitrogen.[14]
o Solid-Phase Extraction (SPE) Purification:

o Condition a C18 SPE cartridge with methanol followed by deionized water.[14][15]
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Redissolve the dried extract in a small volume of 10% acetone and load it onto the
cartridge.[14]

[e]

[e]

Wash the cartridge with water to remove polar impurities.

(¢]

Elute the strigolactones with acetone.[14][15]

[¢]

Evaporate the eluate to dryness.
e LC-MS/MS Analysis:

o Reconstitute the sample in a suitable solvent (e.g., acetonitrile/water).

o Inject the sample into a liquid chromatography-tandem mass spectrometry (LC-MS/MS)

system.

o Quantify the strigolactones by comparing their peak areas to those of known standards.
The use of stable isotope-labeled internal standards is recommended for accurate

guantification.[16]

Table 2: Strigolactone Levels in Root Exudates of Wild-Type and Mutant Tomato

Genotype Strigolactone Level (relative units)
Wild-Type (M82) 100%

sbl1 (ccd7 mutant) 0%[17]

sh2 (ccd8 mutant) 0%[17]

sb3 (d14 mutant - perception) ~200%[17]

Biological Activity Assays

The biological activity of strigolactones in root exudates can be assessed using germination
assays with seeds of parasitic plants like Striga or Orobanche.

Experimental Protocol: Parasitic Seed Germination Assay

© 2026 BenchChem. All rights reserved. 7/12 Tech Support


https://www.benchchem.com/pdf/The_Strigolactone_Family_A_Technical_Guide_to_Biosynthesis_Signaling_and_Application.pdf
https://www.benchchem.com/product/b13391688/docs?utm_src=pdf-body#application-notes-and-protocols-for-creating-and-analyzing-strigolactone-biosynthesis-mutants
https://www.benchchem.com/pdf/The_Strigolactone_Family_A_Technical_Guide_to_Biosynthesis_Signaling_and_Application.pdf
https://www.benchchem.com/pdf/Application_Notes_Protocols_for_the_Quantification_of_Strigone.pdf
https://www.benchchem.com/product/b13391688/docs?utm_src=pdf-body#application-notes-and-protocols-for-creating-and-analyzing-strigolactone-biosynthesis-mutants
https://pmc.ncbi.nlm.nih.gov/articles/PMC7499983/
https://www.mdpi.com/2223-7747/13/11/1554
https://www.mdpi.com/2223-7747/13/11/1554
https://www.mdpi.com/2223-7747/13/11/1554
https://www.benchchem.com/product/b13391688/docs?utm_src=pdf-body#application-notes-and-protocols-for-creating-and-analyzing-strigolactone-biosynthesis-mutants
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13391688?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

» Seed Sterilization and Pre-conditioning:
o Surface sterilize parasitic plant seeds (e.g., Striga hermonthica).

o Pre-condition the seeds on moist glass fiber filter paper in the dark for 10-14 days to
induce germination competence.

e Germination Induction:

o Apply a dilution series of the root exudate extracts from wild-type and mutant plants to the
pre-conditioned seeds.

o Use a synthetic strigolactone (e.g., GR24) as a positive control and solvent as a negative
control.[14]

e Scoring Germination:
o Incubate the seeds in the dark for 2-5 days.

o Count the number of germinated seeds under a microscope. A seed is considered
germinated when the radicle has emerged.[14]

Visualization of Pathways and Workflows
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Caption: Simplified strigolactone biosynthesis pathway.
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Caption: Core strigolactone signaling pathway.
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Experimental Workflow for Mutant Analysis
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Caption: Workflow for analyzing SL biosynthesis mutants.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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